Cas no 141493-81-4 (2-Bromo-8-chloro-1-octene)

• Product Name: 2-Bromo-8-chloro-1-octene
• CAS No: 141493-81-4
• MF: C₈H₁₄BrCl
• MW: 225.553761005402
• MDL: MFCD00671833
• CID: 869180
• Update Time: 2026-04-29

2-Bromo-8-chloro-1-octene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-8-chlorooct-1-ene
• 2-Bromo-8-chloro-1-octene
• AG-D-82594
• CTK4C2657
• KB-169064
• OR2947

• MDL： MFCD00671833
• Inchi： InChI=1S/C8H14BrCl/c1-8(9)6-4-2-3-5-7-10/h1-7H2
• InChI Key： NGZAPRXVKIJVBR-UHFFFAOYSA-N
• SMILES： C=C(CCCCCCCl)Br

Computed Properties

• Exact Mass: 223.99682
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on 2-Bromo-8-chloro-1-octene

Chemical Profile of 2-Bromo-8-chloro-1-octene (CAS No. 141493-81-4)

2-Bromo-8-chloro-1-octene, with the chemical formula C₈H₁₃BrCl, is a halogenated alkene that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile reactivity and structural features. This compound, identified by its unique CAS number 141493-81-4, serves as a crucial intermediate in the synthesis of various biologically active molecules, including agrochemicals and potential therapeutic agents. Its molecular structure, characterized by the presence of both bromine and chlorine substituents on an octene backbone, makes it a valuable building block for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

The significance of 2-bromo-8-chloro-1-octene in modern synthetic chemistry is underscored by its utility in constructing complex molecular architectures. The dual halogenation at the 2nd and 8th carbon positions provides distinct handles for selective modifications, enabling chemists to tailor the compound's properties for specific applications. Recent advancements in transition-metal-catalyzed reactions have further highlighted the importance of this intermediate, particularly in the development of novel methodologies for C-H activation and bond-forming reactions.

In the realm of pharmaceutical research, 2-bromo-8-chloro-1-octene has been explored as a precursor for several drug candidates. Its structural motif is reminiscent of naturally occurring heterocycles found in bioactive compounds, suggesting potential pharmacological relevance. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atom, in particular, is often retained in final drug molecules due to its ability to participate in metabolic pathways or enhance binding affinity to biological targets.

One of the most compelling aspects of 2-bromo-8-chloro-1-octene is its role in the synthesis of macrocyclic compounds through intramolecular cyclization reactions. The presence of both bromine and chlorine allows for controlled ring-closing metathesis (RCM) or other cyclization strategies, leading to cyclic structures that mimic natural products or exhibit novel biological activities. These macrocycles have shown promise in various therapeutic areas, including oncology and immunology, where their complex spatial arrangements can interact with biological systems in unique ways.

The compound's reactivity also extends to polymer chemistry, where it has been utilized to create functionalized polymers with tailored properties. By incorporating 2-bromo-8-chloro-1-octene into polymer backbones, researchers have developed materials with enhanced thermal stability, biodegradability, or biocompatibility. Such materials are particularly relevant in medical applications, such as drug delivery systems or tissue engineering scaffolds, where precise control over molecular architecture is essential.

Recent studies have also explored the use of 2-bromo-8-chloro-1-octene in photodynamic therapy (PDT) applications. The compound's ability to undergo photochemical reactions under controlled conditions makes it a candidate for generating reactive oxygen species (ROS) that can selectively target diseased cells. By modifying its electronic structure through further functionalization, researchers aim to improve its efficacy as a photosensitizer while minimizing side effects.

The synthesis of 2-bromo-8-chloro-1-octene itself presents an interesting challenge due to the need for regioselective halogenation. Traditional methods often require careful optimization to achieve the desired substitution pattern without unwanted side reactions. However, recent innovations in catalytic systems have enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and chlorine at specific positions on the octene chain with high precision.

The environmental impact of producing and using 2-bromo-8-chloro-1-octene is another consideration that has prompted research into greener synthetic routes. Efforts are underway to develop methodologies that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with broader trends in sustainable chemistry, where the goal is to balance efficiency with environmental responsibility.

In conclusion,2-bromo-8-chloro-1-octene (CAS No. 141493-81-4) represents a multifaceted compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it indispensable in synthetic organic chemistry, pharmaceutical development, polymer science, and materials engineering. As research continues to uncover new uses for this intermediate，its importance is likely to grow further，driven by both academic curiosity and industrial demand for innovative chemical solutions.